Cas no 1541259-78-2 (4,5-Dichloro-2-hydroxybenzonitrile)

• Product Name: 4,5-Dichloro-2-hydroxybenzonitrile
• CAS No: 1541259-78-2
• MF: C₇H₃Cl₂NO
• MW: 188.010819673538
• CID: 4938056
• Update Time: 2025-10-18

4,5-Dichloro-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-2-hydroxybenzonitrile

• Inchi： 1S/C7H3Cl2NO/c8-5-1-4(3-10)7(11)2-6(5)9/h1-2,11H
• InChI Key： VYUQTYKWGORZIJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C#N)=C(C=1)O)Cl

Computed Properties

• Exact Mass: 186.9591691 g/mol
• Monoisotopic Mass: 186.9591691 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44
• Molecular Weight: 188.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4,5-Dichloro-2-hydroxybenzonitrile

4,5-Dichloro-2-hydroxybenzonitrile (CAS No. 1541259-78-2): A Comprehensive Overview of Its Properties and Applications

4,5-Dichloro-2-hydroxybenzonitrile (CAS No. 1541259-78-2) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This chlorinated benzonitrile derivative is known for its unique chemical structure, which combines a hydroxyl group and nitrile functionality with two chlorine atoms at the 4 and 5 positions. Such a configuration imparts distinct reactivity and utility, making it a valuable intermediate in synthetic chemistry.

The compound's molecular formula, C₇H₃Cl₂NO, highlights its aromatic nature and polar characteristics, which are critical for its solubility and interaction with other molecules. Researchers and industry professionals often search for "4,5-Dichloro-2-hydroxybenzonitrile synthesis methods" or "CAS 1541259-78-2 applications" to explore its potential in crop protection and drug development. Recent trends in green chemistry have also spurred interest in eco-friendly synthesis routes for this compound, aligning with global sustainability goals.

One of the most discussed applications of 4,5-Dichloro-2-hydroxybenzonitrile is its role as a key intermediate in the production of herbicides and fungicides. Its chlorinated aromatic backbone enhances the bioactivity of agrochemicals, contributing to pest resistance management. Queries like "how does 4,5-Dichloro-2-hydroxybenzonitrile work in pesticides?" reflect the growing demand for efficient and low-toxicity solutions in agriculture. Additionally, its nitrile group offers versatility in further chemical modifications, enabling the creation of novel active ingredients.

In the pharmaceutical sector, 4,5-Dichloro-2-hydroxybenzonitrile is explored for its potential in medicinal chemistry. The compound's hydroxybenzonitrile core is a common motif in drug discovery, particularly for anti-inflammatory and antimicrobial agents. Searches such as "4,5-Dichloro-2-hydroxybenzonitrile drug derivatives" underscore its relevance in developing next-generation therapeutics. Its electron-withdrawing chlorine atoms also facilitate selective binding to biological targets, a feature highly valued in structure-activity relationship (SAR) studies.

From a material science perspective, this compound is investigated for its thermal stability and electronic properties. Its aromatic nitrile structure makes it a candidate for high-performance polymers and liquid crystal displays (LCDs). Users frequently inquire about "4,5-Dichloro-2-hydroxybenzonitrile in advanced materials", highlighting its cross-disciplinary appeal. The compound's ability to form hydrogen bonds further expands its utility in supramolecular chemistry and nanotechnology.

Safety and handling of 4,5-Dichloro-2-hydroxybenzonitrile are also common topics, with searches like "CAS 1541259-78-2 safety data sheet" or "storage conditions for chlorinated benzonitriles". While the compound is not classified as hazardous under standard regulations, proper laboratory practices and personal protective equipment (PPE) are recommended to ensure safe usage. Its low volatility and moderate solubility in organic solvents like DMF and acetonitrile make it manageable in industrial settings.

In summary, 4,5-Dichloro-2-hydroxybenzonitrile (CAS No. 1541259-78-2) is a multifaceted compound with broad applications across agrochemicals, pharmaceuticals, and materials science. Its structural uniqueness and reactivity continue to inspire innovation, addressing contemporary challenges in sustainable agriculture, drug development, and advanced materials. As research progresses, this compound is poised to remain a cornerstone of synthetic chemistry and industrial applications.